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Compound Name: ZM323881 hydrochloride

Cat. No.: B15579555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZM323881 hydrochloride is a potent and highly selective inhibitor of Vascular Endothelial

Growth Factor Receptor 2 (VEGFR-2) tyrosine kinase.[1][2] By targeting VEGFR-2, the primary

mediator of the pro-angiogenic effects of VEGF-A, ZM323881 hydrochloride effectively

inhibits endothelial cell proliferation and migration, key processes in angiogenesis.[1][2] This

makes it a valuable tool for in vivo studies investigating the role of VEGFR-2 signaling in

various pathological conditions, including cancer and ischemic diseases. These application

notes provide detailed protocols for the in vivo administration of ZM323881 hydrochloride in

mice, focusing on its use in tumor xenograft and hindlimb ischemia models.

Physicochemical Properties and In Vitro Activity
A solid understanding of the compound's properties is crucial for effective in vivo study design.
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Property Value Reference

Molecular Weight 411.86 g/mol

Formula C₂₂H₁₈FN₃O₂・HCl

Appearance Light yellow to yellow solid [3]

Solubility ≥ 50 mg/mL in DMSO [3]

Storage
4°C, sealed, away from

moisture
[3]

In Vitro IC₅₀ (VEGFR-2) < 2 nM [1][2]

In Vitro IC₅₀ (VEGF-A induced

endothelial cell proliferation)
8 nM [1][2]

Signaling Pathway of ZM323881 Hydrochloride
ZM323881 hydrochloride exerts its anti-angiogenic effects by inhibiting the

autophosphorylation of VEGFR-2 upon binding of its ligand, VEGF-A. This blockade prevents

the activation of downstream signaling cascades, ultimately leading to the inhibition of

endothelial cell proliferation, migration, and survival.
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Caption: VEGFR-2 signaling pathway and the inhibitory action of ZM323881 hydrochloride.

Experimental Protocols
Preparation of ZM323881 Hydrochloride for In Vivo
Administration
A common vehicle for the in vivo administration of hydrophobic compounds like ZM323881
hydrochloride is a formulation containing DMSO, PEG300, and Tween-80.

Materials:

ZM323881 hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300), sterile

Tween-80 (Polysorbate 80), sterile
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Saline (0.9% NaCl), sterile

Protocol:

Prepare a stock solution of ZM323881 hydrochloride in DMSO (e.g., 25 mg/mL).

To prepare the final working solution, sequentially add the components in the following ratio:

10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[3]

For example, to prepare 1 mL of the final solution, add 100 µL of the 25 mg/mL DMSO stock

to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Finally, add 450 µL of saline to bring the total volume to 1 mL and vortex until a clear solution

is formed.

It is recommended to prepare this working solution fresh on the day of use.[3]

In Vivo Tumor Xenograft Model
This protocol describes a general workflow for evaluating the anti-tumor efficacy of ZM323881
hydrochloride in a subcutaneous xenograft mouse model.
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Caption: Experimental workflow for a tumor xenograft study.
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Protocol Details:

Animal Model: Athymic nude mice or SCID mice (6-8 weeks old).

Tumor Cell Line: A suitable human cancer cell line (e.g., MDA-MB-231 for breast cancer).

Administration Route: Intraperitoneal (IP) injection is a common route. Oral gavage may also

be considered.

Dosage: While specific in vivo dosage for ZM323881 hydrochloride is not readily available

in the provided search results, a starting point could be extrapolated from related

compounds. For a similar class of VEGFR-2 inhibitors, dosages in the range of 20-75 mg/kg

have been reported in mice.[4] A dose-response study is recommended.

Treatment Schedule: Daily administration for a period of 2-4 weeks.

Endpoint Measurements: Tumor volume (calculated as 0.5 x length x width²), tumor weight at

the end of the study, and immunohistochemical analysis of microvessel density (e.g., using

CD31 staining).

Hindlimb Ischemia Model
This model is used to assess the effect of ZM323881 hydrochloride on blood flow recovery

and angiogenesis in an ischemic setting.

Protocol Outline:

Anesthesia: Anesthetize mice using an appropriate method (e.g., isoflurane).

Surgical Procedure: Ligate and excise the femoral artery to induce hindlimb ischemia.

Treatment: Administer ZM323881 hydrochloride or vehicle as described above, starting

from the day of surgery.

Blood Flow Measurement: Monitor blood perfusion in the ischemic limb at regular intervals

(e.g., days 0, 7, 14, 21) using Laser Doppler Perfusion Imaging (LDPI).

Functional Assessment: Evaluate limb function using a scoring system.
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Histological Analysis: At the end of the study, collect muscle tissue from the ischemic limb for

analysis of capillary density (e.g., by staining for CD31).

Quantitative Data
The following tables present hypothetical quantitative data based on expected outcomes from

the in vivo administration of ZM323881 hydrochloride. Researchers should generate their own

data based on their specific experimental conditions.

Table 1: Effect of ZM323881 Hydrochloride on Tumor Growth in a Xenograft Model

Treatment Group Dose (mg/kg/day)
Mean Tumor
Volume at Day 21
(mm³)

Percent Tumor
Growth Inhibition
(%)

Vehicle Control - 1200 ± 150 -

ZM323881 HCl 25 600 ± 100 50

ZM323881 HCl 50 300 ± 80 75

ZM323881 HCl 75 150 ± 50 87.5

Table 2: Effect of ZM323881 Hydrochloride on Microvessel Density in Tumors

Treatment Group Dose (mg/kg/day)
Mean Microvessel Density
(vessels/mm²)

Vehicle Control - 150 ± 20

ZM323881 HCl 50 50 ± 10

Table 3: Effect of ZM323881 Hydrochloride on Blood Flow Recovery in a Hindlimb Ischemia

Model
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Treatment Group Dose (mg/kg/day)
Blood Perfusion Ratio
(Ischemic/Non-ischemic)
at Day 21

Vehicle Control - 0.4 ± 0.1

ZM323881 HCl 50 0.15 ± 0.05

Conclusion
ZM323881 hydrochloride is a powerful tool for investigating the in vivo roles of VEGFR-2. The

protocols and data presented here provide a framework for designing and executing robust in

vivo studies in mice. It is imperative for researchers to optimize these protocols for their specific

experimental setup and to conduct appropriate dose-response and toxicity studies to ensure

the validity and reproducibility of their findings.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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